Cas no 168297-86-7 (2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)-)

• Product Name: 2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)-
• CAS No: 168297-86-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD01321231
• CID: 839002
• PubChem ID: 24868258
• Update Time: 2025-09-24

2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)-
• (4S)-5,5-dimethyl-4-propan-2-yl-1,3-oxazolidin-2-one
• 2-Oxazolidinone,5,5-Dimethyl-4-(1-Methylethyl)-,(4S)-(9CI)
• DTXSID40455313
• (4S)-4-ISOPROPYL-5,5-DIMETHYL-1,3-OXAZOLIDIN-2-ONE
• CS-0312038
• BS-50983
• 168297-86-7
• SCHEMBL2369418
• (S)-(-)-4-Isopropyl-5,5-dimethyl-2-oxazolidinone, 98%
• (S)-4-Isopropyl-5,5-dimethyloxazolidin-2-one
• (S)-(-)-4-Isopropyl-5,5-dimethyl-2-oxazolidinone
• MFCD01321231
• (4s)-4-isopropyl-5,5-dimethyloxazolidin-2-one
• J-010443
• AT25006

• MDL： MFCD01321231
• Inchi： 1S/C8H15NO2/c1-5(2)6-8(3,4)11-7(10)9-6/h5-6H,1-4H3,(H,9,10)/t6-/m0/s1
• InChI Key： QICFUFOXXNIZFF-LURJTMIESA-N
• SMILES： O1C(N[C@@H](C(C)C)C1(C)C)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Melting Point: 86-87 °C (lit.)
• PSA: 38.33
• Optical Activity: [α]22/D −47°, c = 1 in H2O

2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P280-P305+P351+P338-P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones